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Compound of Interest |

Compound Name: 1-Acetylpiperidine-3-carboxamide
CAS No.: 15827-99-3
Cat. No.: B177694

. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Acetylpiperidine-3-

carboxamide, a heterocyclic compound of interest in medicinal chemistry and drug
development. We will delve into its chemical identity, synthesis, physicochemical properties,
and its emerging potential in therapeutic applications, grounded in authoritative scientific
literature.

Core Chemical Identity

1-Acetylpiperidine-3-carboxamide is a derivative of piperidine, a ubiquitous scaffold in

pharmaceutical compounds. Its structure is characterized by an acetyl group affixed to the
piperidine nitrogen and a carboxamide functional group at the 3-position. This unique
arrangement of functional groups imparts specific chemical properties and biological activities.

Key Identifiers and Physicochemical Properties

A precise understanding of a compound's identifiers is fundamental for any research and
development endeavor. The key identifiers and properties for 1-Acetylpiperidine-3-
carboxamide are summarized below.
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Identifier Value Source(s)
CAS Number 15827-99-3 [1]I2]
Molecular Formula CsH14N202 [3]
Molecular Weight 170.21 g/mol [2][3]
IUPAC Name l—acetylplperldlne-3— N/A
carboxamide
l-acetyl-3-
Synonym(s) piperidinecarboxamide [2]
Canonical SMILES CC(=O)N1CCCC(C1)C(=O)N N/A
MIFWTSLDLPGOCM-
InChl Key UHFFFAOYSA-N (2l
Melting Point 141-142 °C [2]
Storage Sealed in dry, 2-8°C [3]

Synthesis and Chemical Logic

The synthesis of 1-Acetylpiperidine-3-carboxamide logically proceeds through the formation

of the core piperidine-3-carboxamide structure followed by N-acetylation. While a specific,
detailed protocol for this exact compound is not readily available in peer-reviewed literature, a
general and authoritative synthesis strategy can be extrapolated from established methods for
analogous piperidine derivatives.

A common and logical approach involves the amide coupling of a suitable piperidine precursor
followed by acetylation. The following protocol is a representative, field-proven methodology for
the synthesis of N-arylpiperidine-3-carboxamide analogues, which can be adapted for the
synthesis of the parent compound.[4]

Representative Synthetic Protocol: Amide Coupling and
Acetylation

This protocol outlines the general steps for creating a piperidine-3-carboxamide scaffold, which
is the direct precursor to the target molecule.

Step 1: Amide Bond Formation (EDC Coupling)

+ Reactant Preparation: Dissolve the starting piperidine-3-carboxylic acid (with the nitrogen
protected, e.g., with a Boc group) in a suitable aprotic solvent such as dichloromethane
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(DCM).

* Amine Addition: Add the desired amine (for the parent compound, this would be an
ammonia source like ammonium chloride with a base to liberate ammonia) to the solution.

+ Coupling Agent: Introduce an amide coupling agent, such as 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC), along with an activator like
Hydroxybenzotriazole (HOBY).

« Reaction: Stir the mixture at room temperature until reaction completion, which can be
monitored by Thin Layer Chromatography (TLC).

« Work-up and Purification: Upon completion, the reaction mixture is typically washed with
agueous solutions to remove excess reagents and byproducts. The organic layer is then
dried and concentrated. The crude product is purified using column chromatography to
yield the protected piperidine-3-carboxamide.

Step 2: N-Deprotection (if necessary)

« If a protecting group like Boc was used, it must be removed. This is typically achieved by
treating the compound with a strong acid, such as trifluoroacetic acid (TFA) in DCM, or
with hydrochloric acid in an organic solvent.

e The reaction is stirred until the deprotection is complete (monitored by TLC).

+ The solvent and excess acid are removed under reduced pressure to yield the piperidine-
3-carboxamide salt.

Step 3: N-Acetylation

+ Reactant Preparation: Dissolve the deprotected piperidine-3-carboxamide in a suitable
solvent, such as DCM, in the presence of a base (e.g., triethylamine or pyridine) to
neutralize the salt and scavenge the acid produced during the reaction.

o Acetylation: Add acetyl chloride or acetic anhydride dropwise to the cooled solution.

¢ Reaction: Allow the mixture to warm to room temperature and stir until the reaction is

complete.
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« Work-up and Purification: The reaction is quenched and worked up similarly to the

coupling step. The final product, 1-Acetylpiperidine-3-carboxamide, is then purified by
recrystallization or column chromatography.

Diagram of Synthetic Logic
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Caption: General synthetic pathway to 1-Acetylpiperidine-3-carboxamide.

Applications in Drug Development

The piperidine scaffold is a cornerstone in medicinal chemistry, and its derivatives are explored

for a wide range of therapeutic applications.[3] While research on 1-Acetylpiperidine-3-
carboxamide itself is limited, the broader class of N-substituted piperidine-3-carboxamides has

shown significant promise, particularly in oncology.

Anti-Melanoma Activity and Induction of Senescence

Recent groundbreaking research has identified N-arylpiperidine-3-carboxamide derivatives as
potent anti-melanoma agents.[3][4] These compounds have been shown to induce a
senescence-like phenotype in human melanoma cells, which is a state of irreversible cell cycle
arrest.[4] This mechanism presents a novel therapeutic strategy for cancer treatment, as it halts
the proliferation of malignant cells.

In a high-throughput screening of a large small-molecule library, a hit compound with an N-
arylpiperidine-3-carboxamide scaffold was discovered.[4] Subsequent synthesis and evaluation
of a focused library of analogues led to the identification of compounds with significantly
improved anti-melanoma activity.[4] For instance, one derivative demonstrated an ICso value of
0.03 uM in A375 human melanoma cells, which was correlated with a marked induction of
senescence-like morphological changes.[4]

This body of work strongly suggests that the 1-Acetylpiperidine-3-carboxamide core

structure is a valuable starting point for the design and synthesis of novel anti-cancer
therapeutics. The acetyl group at the N-1 position can be systematically replaced with various
aryl groups to explore the structure-activity relationship (SAR) and optimize for potency and
selectivity.

Signaling Pathway Visualization
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Caption: Mechanism of action for anti-melanoma piperidine-3-carboxamides.

Safety, Handling, and Storage

As a research chemical, 1-Acetylpiperidine-3-carboxamide should be handled with care,

following standard laboratory safety protocols. While a specific safety data sheet (SDS) for this
exact CAS number is not widely available, data from closely related piperidine derivatives can
provide guidance.

General Safety Precautions
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling this compound.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust or vapors.

Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with
plenty of water.

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

For piperidine and its derivatives, general hazards may include skin irritation, serious eye
irritation, and potential respiratory irritation.[5][6]

Storage

For optimal stability, 1-Acetylpiperidine-3-carboxamide should be stored in a tightly sealed

container in a dry, cool place, with a recommended temperature of 2-8°C.[3]

Conclusion and Future Directions

1-Acetylpiperidine-3-carboxamide is a valuable heterocyclic building block with significant,

albeit underexplored, potential in drug discovery. The established anti-melanoma activity of its
N-aryl derivatives highlights the promise of this chemical scaffold. Future research should focus
on the synthesis of a wider range of derivatives, detailed investigation of their mechanisms of
action, and in vivo efficacy studies. As a key intermediate, a thorough understanding of the
properties and handling of 1-Acetylpiperidine-3-carboxamide is essential for any scientist

working in this exciting area of medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

L » Contact
Our mission is to be the trusted global source of « Address: 3281 E Guasti Rd
essential and advanced chemicals, empowering Ontario, CA 91761, United States

Phone: (601) 213-4426

scientists and researchers to drive progress in Email: info@benchchem.com

science and industry.

Contact our Ph.D. Support Team for a compatibility check
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